Cas no 1806272-49-0 (Methyl 2-cyano-6-hydroxymethyl-3-methylbenzoate)

• Product Name: Methyl 2-cyano-6-hydroxymethyl-3-methylbenzoate
• CAS No: 1806272-49-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4952159
• Update Time: 2025-07-31

Methyl 2-cyano-6-hydroxymethyl-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-hydroxymethyl-3-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-3-4-8(6-13)10(9(7)5-12)11(14)15-2/h3-4,13H,6H2,1-2H3
• InChI Key： QXZYFRVXWNXTBW-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C)=C(C#N)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-6-hydroxymethyl-3-methylbenzoate

Methyl 2-cyano-6-hydroxymethyl-3-methylbenzoate (CAS No. 1806272-49-0): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 2-cyano-6-hydroxymethyl-3-methylbenzoate (CAS No. 1806272-49-0) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical research. This compound, characterized by its cyano, hydroxymethyl, and methyl functional groups, exhibits a range of properties that make it a valuable candidate for various therapeutic and diagnostic purposes.

The chemical structure of Methyl 2-cyano-6-hydroxymethyl-3-methylbenzoate is particularly noteworthy. The presence of the cyano group (-CN) imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The hydroxymethyl group (-CH₂OH) adds polarity and potential for hydrogen bonding, enhancing the compound's solubility and interactions with biological systems. The methyl group (-CH₃) provides additional steric bulk, which can affect the compound's conformation and binding properties.

In the context of pharmaceutical research, Methyl 2-cyano-6-hydroxymethyl-3-methylbenzoate has been studied for its potential as a lead compound in drug discovery. Recent studies have explored its use in the development of new drugs for various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent antitumor activity against several cancer cell lines, suggesting its potential as a novel anticancer agent.

The pharmacological properties of Methyl 2-cyano-6-hydroxymethyl-3-methylbenzoate have also been investigated in preclinical studies. Research has shown that the compound can modulate key signaling pathways involved in cell proliferation and apoptosis. Specifically, it has been found to inhibit the activity of certain kinases and enzymes that are critical for cancer cell survival. These findings highlight the compound's potential as a therapeutic agent with a novel mechanism of action.

Beyond its antitumor properties, Methyl 2-cyano-6-hydroxymethyl-3-methylbenzoate has also shown promise in other therapeutic areas. For example, studies have explored its use as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines. Additionally, preliminary research suggests that the compound may have neuroprotective effects, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of Methyl 2-cyano-6-hydroxymethyl-3-methylbenzoate has been optimized to improve yield and purity. Various synthetic routes have been developed, including those involving multistep reactions and catalytic processes. These advancements have made it possible to produce the compound on a larger scale for further research and development.

In terms of safety and toxicity, preliminary studies have indicated that Methyl 2-cyano-6-hydroxymethyl-3-methylbenzoate is well-tolerated at therapeutic doses. However, as with any new compound, comprehensive safety evaluations are ongoing to ensure its suitability for clinical use. Preclinical toxicology studies are being conducted to assess potential side effects and long-term safety profiles.

The future prospects for Methyl 2-cyano-6-hydroxymethyl-3-methylbenzoate are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce metabolic degradation. Additionally, efforts are being made to develop prodrugs and formulations that can improve its therapeutic efficacy and patient compliance.

In conclusion, Methyl 2-cyano-6-hydroxymethyl-3-methylbenzoate (CAS No. 1806272-49-0) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and promising pharmacological properties make it an attractive candidate for the development of new drugs targeting various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of innovative therapeutic agents.